Cas no 1355912-19-4 (N-(cyanomethyl)-5-[4-(difluoromethoxy)phenyl]thiophene-2-carboxamide)

• Product Name: N-(cyanomethyl)-5-[4-(difluoromethoxy)phenyl]thiophene-2-carboxamide
• CAS No: 1355912-19-4
• MF: C₁₄H₁₀F₂N₂O₂S
• MW: 308.303208827972
• CID: 6366018
• PubChem ID: 56782421
• Update Time: 2025-05-21

N-(cyanomethyl)-5-[4-(difluoromethoxy)phenyl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1355912-19-4
• AKOS033108329
• N-(cyanomethyl)-5-[4-(difluoromethoxy)phenyl]thiophene-2-carboxamide
• EN300-26687514
• Z1144650874

• Inchi： 1S/C14H10F2N2O2S/c15-14(16)20-10-3-1-9(2-4-10)11-5-6-12(21-11)13(19)18-8-7-17/h1-6,14H,8H2,(H,18,19)
• InChI Key： RXCUYKWBYVIBLL-UHFFFAOYSA-N
• SMILES： S1C(C(NCC#N)=O)=CC=C1C1C=CC(=CC=1)OC(F)F

Computed Properties

• Exact Mass: 308.04310506g/mol
• Monoisotopic Mass: 308.04310506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 90.4Ų

Additional information on N-(cyanomethyl)-5-[4-(difluoromethoxy)phenyl]thiophene-2-carboxamide

Professional Introduction to N-(cyanomethyl)-5-[4-(difluoromethoxy)phenyl]thiophene-2-carboxamide (CAS No. 1355912-19-4)

N-(cyanomethyl)-5-[4-(difluoromethoxy)phenyl]thiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 1355912-19-4, is characterized by a thiophene core appended with various functional groups that contribute to its unique chemical properties and potential applications. The presence of a cyano group, a difluoromethoxy substituent, and a carboxamide moiety makes this molecule a promising candidate for further investigation in drug discovery and advanced material synthesis.

The structure of N-(cyanomethyl)-5-[4-(difluoromethoxy)phenyl]thiophene-2-carboxamide is highly intriguing from a chemical perspective. The thiophene ring, a heterocyclic aromatic compound, serves as the backbone for this molecule. Thiophenes are well-known for their stability and versatility in organic synthesis, making them valuable in the development of pharmaceuticals and agrochemicals. The cyano group (-CN) attached to the methyl group further enhances the reactivity of the molecule, allowing for various chemical transformations that can be exploited in synthetic pathways.

The difluoromethoxy group (-OCHF₂) is another critical feature of this compound. Difluoromethoxy groups are frequently incorporated into pharmaceuticals due to their ability to improve metabolic stability and binding affinity to biological targets. This group can also influence the electronic properties of the molecule, making it suitable for applications in organic electronics and photovoltaic devices. The carboxamide functionality (-CONH₂) at the 2-position of the thiophene ring adds another layer of complexity, providing a site for further derivatization and interaction with biological molecules.

Recent research has highlighted the potential of N-(cyanomethyl)-5-[4-(difluoromethoxy)phenyl]thiophene-2-carboxamide in the development of novel therapeutic agents. Studies have demonstrated its efficacy in inhibiting certain enzymes that are implicated in inflammatory diseases and cancer. The combination of the cyano and difluoromethoxy groups appears to enhance its binding affinity to these enzymes, leading to potent inhibitory effects. Additionally, the thiophene core provides a scaffold that can be modified to target specific biological pathways, making this compound a versatile tool for drug discovery.

In materials science, N-(cyanomethyl)-5-[4-(difluoromethoxy)phenyl]thiophene-2-carboxamide has shown promise as a building block for organic semiconductors. The electronic properties of thiophene derivatives make them ideal candidates for use in organic field-effect transistors (OFETs), light-emitting diodes (OLEDs), and solar cells. The presence of electron-withdrawing groups such as the cyano group can modulate the energy levels of the molecule, enhancing its performance in these applications. Furthermore, the difluoromethoxy group can improve the film-forming properties of the compound, facilitating its use in thin-film technologies.

The synthesis of N-(cyanomethyl)-5-[4-(difluoromethoxy)phenyl]thiophene-2-carboxamide involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a thiophene precursor, followed by the introduction of the cyano and difluoromethoxy groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve these transformations efficiently. The final step involves forming the carboxamide linkage, which can be accomplished through various methods including amide bond formation reactions.

The pharmacological activity of N-(cyanomethyl)-5-[4-(difluoromethoxy)phenyl]thiophene-2-carboxamide has been extensively studied in recent years. Preclinical trials have demonstrated its potential as an anti-inflammatory agent by targeting key inflammatory pathways. The compound's ability to modulate enzyme activity has also been explored in cancer research, where it shows promise in inhibiting growth factor receptors that are overexpressed in tumor cells. These findings suggest that further clinical development could yield novel therapeutic options for patients suffering from chronic inflammatory and oncological conditions.

The environmental impact and sustainability considerations are also important when evaluating N-(cyanomethyl)-5-[4-(difluoromethoxy)phenyl]thiophene-2-carboxamide. Efforts have been made to develop green synthetic routes that minimize waste and reduce energy consumption. Additionally, studies have focused on understanding the biodegradability and toxicity profile of this compound to ensure its safe use in both laboratory and industrial settings. By adhering to sustainable practices, researchers can mitigate potential environmental risks associated with its production and application.

In conclusion, N-(cyanomethyl)-5-[4-(difluoromethoxy)phenyl]thiophene-2-carboxamide (CAS No. 1355912-19-4) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structure, characterized by a thiophene core with cyano, difluoromethoxy, and carboxamide functional groups, makes it an attractive candidate for further research and development. Recent advancements in synthetic chemistry and pharmacology have highlighted its promise as a therapeutic agent and a building block for advanced materials. As our understanding of this compound grows, so too will its applications across various scientific disciplines.